Cas no 2060061-66-5 (ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride)

• Product Name: ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride
• CAS No: 2060061-66-5
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• MDL: MFCD30535695
• CID: 4635738
• PubChem ID: 126821859
• Update Time: 2025-06-15

ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(aminomethyl)oxane-3-carboxylate Hydrochloride
• ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride

• MDL： MFCD30535695
• Inchi： 1S/C9H17NO3.ClH/c1-2-13-8(11)9(6-10)4-3-5-12-7-9;/h2-7,10H2,1H3;1H
• InChI Key： UVXRPGHQUVXIDD-UHFFFAOYSA-N
• SMILES： C(C1(COCCC1)CN)(=O)OCC.Cl

Additional information on ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride

Ethyl 3-(Aminomethyl)oxane-3-carboxylate Hydrochloride (CAS No. 2060061-66-5): A Comprehensive Overview

Ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride (CAS No. 2060061-66-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and cardiovascular disorders.

The molecular formula of ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride is C₉H₁₈ClNO₃, and it has a molecular weight of approximately 221.7 g/mol. The compound is a white crystalline solid that is soluble in water and common organic solvents such as ethanol and methanol. Its chemical structure features an oxane ring with a carboxylate group and an aminomethyl group, which are key functional groups responsible for its biological activity.

Recent studies have highlighted the potential of ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride as a lead compound in drug discovery. One notable area of research involves its use as a modulator of GABA receptors, which play a crucial role in the central nervous system (CNS). GABA receptors are involved in regulating neuronal excitability and are targets for several therapeutic interventions, including the treatment of anxiety disorders, epilepsy, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and pharmacological profile of ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride. The results showed that the compound exhibited high affinity for GABA-A receptors, suggesting its potential as a positive allosteric modulator. This property could be leveraged to develop new anxiolytic and anticonvulsant drugs with improved efficacy and reduced side effects compared to existing medications.

Beyond its CNS applications, ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride has also shown promise in cardiovascular research. A study published in the European Journal of Pharmacology explored its effects on vascular smooth muscle cells (VSMCs). The compound was found to inhibit VSMC proliferation and migration, which are key processes involved in the development of atherosclerosis and restenosis following angioplasty. These findings suggest that ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride could be developed into a novel therapeutic agent for preventing vascular complications.

The synthesis of ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride involves several steps, including the formation of the oxane ring, introduction of the carboxylate group, and subsequent derivatization to introduce the aminomethyl functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of protected amino acids as starting materials, followed by ring closure and deprotection steps to yield the final product.

In terms of safety and handling, ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride should be stored under dry conditions at room temperature to maintain its stability. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. While it is not classified as a hazardous material, it is advisable to follow standard laboratory safety protocols when working with this compound.

The future prospects for ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to evaluate its efficacy in preclinical models of various diseases. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for clinical trials.

In conclusion, ethyl 3-(aminomethyl)oxane-3-carboxylate hydrochloride (CAS No. 2060061-66-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new therapeutic agents targeting neurological and cardiovascular disorders. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.